Cas no 261945-56-6 (3,5-Difluoro-4-(trifluoromethyl)benzoyl chloride)
261945-56-6 structure
Product Name:3,5-Difluoro-4-(trifluoromethyl)benzoyl chloride
CAS No:261945-56-6
MF:C8H2ClF5O
MW:244.545898914337
CID:4711939
Update Time:2023-08-15
3,5-Difluoro-4-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3,5-Difluoro-4-(trifluoromethyl)benzoyl chloride
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- Inchi: 1S/C8H2ClF5O/c9-7(15)3-1-4(10)6(5(11)2-3)8(12,13)14/h1-2H
- InChI Key: FVZRERRNHCHCNR-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C(C(F)(F)F)=C(C=1)F)F)=O
Computed Properties
- Exact Mass: 243.971
- Monoisotopic Mass: 243.971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
3,5-Difluoro-4-(trifluoromethyl)benzoyl chloride Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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